Cas no 1228585-41-8 (4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone)

4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone structure
1228585-41-8 structure
Product Name:4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone
CAS No:1228585-41-8
MF:C22H30N6O2
MW:410.512604236603
CID:4729968
PubChem ID:46207830
Update Time:2024-11-05

4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone
    • DB-186596
    • SCHEMBL13274352
    • CHEMBL2424777
    • 1228585-41-8
    • 4-amino-2-butoxy-8-[[4-(pyrrolidin-1-ylmethyl)phenyl]methyl]-5,7-dihydropteridin-6-one
    • 8-(4-((Pyrrolidin-1-yl)methyl)benzyl)-4-amino-2-butoxy-7,8-dihydropteridin-6(5h)-one
    • 4-amino-2-butoxy-8-(4-(pyrrolidin-1-ylmethyl)benzyl)-7,8-dihydropteridin-6(5H)-one
    • Inchi: 1S/C22H30N6O2/c1-2-3-12-30-22-25-20(23)19-21(26-22)28(15-18(29)24-19)14-17-8-6-16(7-9-17)13-27-10-4-5-11-27/h6-9H,2-5,10-15H2,1H3,(H,24,29)(H2,23,25,26)
    • InChI Key: KCMWOPSDBUCRQO-UHFFFAOYSA-N
    • SMILES: N1=C2C(NC(=O)CN2CC2=CC=C(CN3CCCC3)C=C2)=C(N)N=C1OCCCC

Computed Properties

  • Exact Mass: 410.24302422g/mol
  • Monoisotopic Mass: 410.24302422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 96.6Ų
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